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Compound of Interest

Compound Name: Biacetyl monoxime

Cat. No.: B036818

Essential Safety and Handling Guide for Biacetyl
Monoxime

This guide provides crucial safety and logistical information for the handling and disposal of
Biacetyl monoxime (also known as Diacetyl monoxime or 2,3-Butanedione monoxime). The
following procedural guidance is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices.

Hazard Identification and Safety Precautions

Biacetyl monoxime is a colorless to pale yellow solid.[1][2][3] While it is not classified as
hazardous under the 2012 OSHA Hazard Communication Standard, it may cause irritation to
the skin, eyes, and respiratory tract.[1][4] Ingestion can lead to gastrointestinal irritation,
including nausea and vomiting.[4] The toxicological properties of this chemical have not been
fully investigated, warranting careful handling.[4][5]

General Handling Precautions:
o Work in a well-ventilated area to prevent the formation and inhalation of dust or vapors.[2][4]
» Avoid direct contact with skin, eyes, and clothing.[1]

e Minimize dust generation during handling.[4]
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e Wash hands thoroughly after handling the substance.[4]

» Do not eat, drink, or smoke in areas where the chemical is handled or stored.[6]

Personal Protective Equipment (PPE)

The use of appropriate Personal Protective Equipment is mandatory to create a barrier

between the user and the chemical.

PPE Category Specification

Rationale

Chemical safety goggles or

eyeglasses compliant with
Eye/Face Protection OSHA 29 CFR 1910.133 or

European Standard EN166.[1]

[4]

Protects against dust particles

and potential splashes.

Chemical-resistant gloves
Skin Protection (e.g., nitrile) and a lab coat or

protective clothing.[1][4]

Prevents skin contact and
irritation. Use proper glove
removal technique to avoid

contamination.[5]

Generally not required under
normal use with adequate
ventilation.[1] If dust is
Respiratory Protection generated or ventilation is
poor, a NIOSH-approved N95
or P1 particle filter respirator is

recommended.[7]

Protects against inhalation of

irritating dust particles.

Physical and Chemical Properties

A summary of key quantitative data for Biacetyl monoxime is provided below for easy

reference.
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Property Value

Molecular Formula CaH7NO2[1][5]

Molecular Weight 101.10 g/mol [5]

Appearance White to pale yellow solid/powder[1][2]
Odor Odorless[1][2]

Melting Point 75-78°C /167 - 172.4 °F[1]

Boiling Point 185 - 186 °C/ 365 - 366.8 °F[1]
Solubility Organic Solvents (Ethanol, DMSO): ~30

mg/mL[8]PBS (pH 7.2): ~2 mg/mL][8]

Operational and Disposal Plans

Follow these step-by-step procedures for the safe handling and disposal of Biacetyl
monoxime.

Step 1: Receiving and Storage

 Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate
PPE during inspection.

o Storage: Store the chemical in a tightly sealed container in a cool, dry, and well-ventilated
area away from incompatible materials like strong oxidizing agents.[1][9] For long-term
stability, refrigeration is recommended.[10] Stock solutions should be stored at -20°C for up
to one month or -80°C for up to six months.[11]

Step 2: Handling and Experimental Use

¢ Preparation: Conduct all weighing and solution preparations in a well-ventilated area or
under a chemical fume hood to minimize dust exposure.

o Personal Protection: Ensure all required PPE is worn correctly before handling the chemical.
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e During Experiment: Avoid actions that could generate dust. If preparing solutions, add the
solid to the solvent slowly to prevent splashing.

» Post-Handling: After use, decontaminate the work area. Wash hands and any exposed skin
thoroughly with soap and water.

Step 3: Emergency Procedures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and wash the affected skin area immediately
with plenty of water for at least 15 minutes.[1][4] Get medical attention if irritation persists.[4]

 Inhalation: Move the individual to fresh air. If symptoms like respiratory irritation occur, seek
medical attention.[1]

 Ingestion: Rinse the mouth with water and then drink plenty of water. Do not induce vomiting.
Seek medical attention if you feel unwell.[1]

Step 4: Spill and Disposal Plan

e Spill Response:
o Evacuate non-essential personnel from the spill area.
o Ensure adequate ventilation.
o Wearing full PPE, contain the spill.

o For solid spills, carefully sweep or vacuum the material, avoiding dust generation, and
place it into a labeled, sealed container for disposal.[1][4]

o Waste Disposal:

o Dispose of waste material, including contaminated PPE and empty containers, in
accordance with all applicable federal, state, and local environmental regulations.[5]
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o Do not mix Biacetyl monoxime waste with other chemical waste.[5]
o Never dispose of the chemical down the drain.[5][12]

o Consult with your institution's environmental health and safety (EHS) department for

specific disposal protocols.

Safe Handling Workflow
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Caption: Workflow for safe handling of Biacetyl monoxime.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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monoxime]. BenchChem, [2025]. [Online PDF]. Available at:
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biacetyl-monoxime]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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